Cas no 219872-85-2 ((aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanamide)

(aR,bR)-b-(2,4-Difluorophenyl)-b-hydroxy-a-methyl-1H-1,2,4-triazole-1-butanamide Properties

Names and Identifiers

• (αR,βR)-β-(2,4-Difluorophenyl)-β-hydroxy-α-methyl-1H-1,2,4-triazole-1-butanamide
• (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanamide
• A-(2,4-Difluorophenyl)-
• A-hydroxy-
• A-methyl-1H-1,2,4-triazole-1-butanamide
• AR,
• (2R,3R)-3-(2,4-DIFLUOROPHENYL)-3-HYDROXY-2-METHYL-4-(1,2,4-TRIAZOL-1-YL)BUTANAMIDE
• (
• 219872-85-2
• (ALPHAR,BETAR)-BETA-(2,4-DIFLUOROPHENYL)-BETA-HYDROXY-ALPHA-METHYL-1H-1,2,4-TRIAZOLE-1-BUTANAMIDE
• (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)butanamide
• AR)-
• DTXSID00747625
• +Expand

• InChIKey： OYZNOUGSYGBXCY-ISVAXAHUSA-N
• Inchi： InChI=1S/C13H14F2N4O2/c1-8(12(16)20)13(21,5-19-7-17-6-18-19)10-3-2-9(14)4-11(10)15/h2-4,6-8,21H,5H2,1H3,(H2,16,20)/t8-,13+/m0/s1
• SMILES： CC(C(=O)N)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O

Computed Properties

• Exact Mass: 296.10800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 296.10848203g/mol
• Heavy Atom Count: 21
• Complexity: 387
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 94Ų

Experimental Properties

• LogP: 1.71520
• PSA: 95.02000